Cas no 2260933-20-6 (Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1))

• Product Name: Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1)
• CAS No: 2260933-20-6
• MF: C₉H₁₂ClFN₂
• MW: 202.656384468079
• CID: 5916591
• PubChem ID: 137943391
• Update Time: 2025-10-22

Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1)
• 3-Fluoro-2-pyrrolidin-2-ylpyridine;hydrochloride
• EN300-6734304
• 2260933-20-6
• 3-fluoro-2-(pyrrolidin-2-yl)pyridine hydrochloride

• Inchi： 1S/C9H11FN2.ClH/c10-7-3-1-6-12-9(7)8-4-2-5-11-8;/h1,3,6,8,11H,2,4-5H2;1H
• InChI Key： DQCYYBGTTZIWOK-UHFFFAOYSA-N
• SMILES： FC1C=CC=NC=1C1NCCC1.Cl

Computed Properties

• Exact Mass: 202.0673042g/mol
• Monoisotopic Mass: 202.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1)

Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1) - A Comprehensive Overview

Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1), commonly referred to as 3-fluoro-2-(2-pyrrolidinyl)pyridine hydrochloride, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The presence of both fluoro and pyrrolidinyl substituents makes it a versatile intermediate for synthetic chemistry, particularly in the design of bioactive molecules.

The chemical structure of this compound consists of a pyridine core substituted at the 3-position with a fluoro group and at the 2-position with a pyrrolidinyl moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications. This compound's synthesis involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Pyridine derivatives, particularly those containing fluoro and heterocyclic groups like pyrrolidinyl, have shown promise in this regard. The fluorine atom, due to its electron-withdrawing nature, can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. Similarly, the pyrrolidinyl group can enhance solubility and improve pharmacokinetic profiles.

The pharmaceutical industry has been exploring this compound for its potential in treating a range of diseases. One notable area of research is its application in oncology. Preclinical studies have indicated that derivatives of Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1) may interact with key enzymes involved in cancer cell proliferation. The combination of the fluoro and pyrrolidinyl groups seems to enhance binding to target proteins, leading to potent inhibitory effects.

In addition to oncology, this compound has shown promise in other therapeutic areas such as neurology and infectious diseases. Researchers are investigating its potential as a precursor for drugs targeting neurological disorders characterized by abnormal protein aggregation. The structural features of Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1) suggest that it could interfere with pathological pathways by modulating neurotransmitter activity or by inhibiting specific enzymes.

The synthesis of Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1) involves several key steps that require careful optimization. The introduction of the fluoro group typically requires halogenation reactions under controlled conditions to prevent unwanted side products. Similarly, the attachment of the pyrrolidinyl group often involves nucleophilic substitution reactions or condensation reactions with appropriate reagents.

The hydrochloride salt form is prepared by treating the free base with hydrochloric acid under anhydrous conditions. This step is crucial for ensuring high purity and stability of the final product. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1).

In conclusion, Pyridine, 3-fluoro-2-(2-pyrrolidinyl)-, hydrochloride (1:1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. Continued research into its synthetic pathways and biological activities will further enhance our understanding of its therapeutic potential.